Cas no 61627-58-5 (N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide)

N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide is a heterocyclic compound featuring a tetrahydrobenzo[b]thiophene core with a cyano group at the 3-position and a propionamide substituent on the nitrogen. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research. The compound's rigid bicyclic framework and functional groups make it a valuable intermediate for designing pharmacologically active molecules, such as kinase inhibitors or enzyme modulators. Its stability and synthetic accessibility further enhance its utility in organic synthesis. The presence of both electron-withdrawing (cyano) and amide functionalities allows for selective derivatization, enabling tailored modifications for specific research or industrial applications.

N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide structure

61627-58-5 structure

Product Name:N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide

CAS No:61627-58-5

MF:C₁₂H₁₄N₂OS

MW:234.317361354828

CID:472229

PubChem ID:810647

Update Time:2025-10-21

N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide Chemical and Physical Properties

Names and Identifiers

- Propanamide, N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-
- N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanamide
- N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide
- BAS 00888585
- Oprea1_726323
- Oprea1_734257
- HMS1676H02
- BDBM50365988
- STK947776
- AK167271
- ST50005659
- Z27369008
- N-(3-cy
- SR-01000359656
- CHEMBL1956428
- DTXSID70355635
- DS-9463
- CS-0009790
- SCHEMBL11369250
- 61627-58-5
- EN300-7373492
- SR-01000359656-1
- AKOS000563028
- N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)propanamide
- AH-034/08840045
- N10426
- DB-172631
- Inchi： 1S/C12H14N2OS/c1-2-11(15)14-12-9(7-13)8-5-3-4-6-10(8)16-12/h2-6H2,1H3,(H,14,15)
- InChI Key： CIQULTXYCPXNMG-UHFFFAOYSA-N
- SMILES： S1C(=C(C#N)C2=C1CCCC2)NC(CC)=O

Computed Properties

Exact Mass: 234.08282
Monoisotopic Mass: 234.08268425g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 81.1
XLogP3: 3.1

Experimental Properties

PSA: 52.89

N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZJ986-200mg	N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide	61627-58-5	95+%	200mg	166.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZJ986-50mg	N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide	61627-58-5	95+%	50mg	72.0CNY	2021-07-12
Chemenu	CM254054-1g	N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide	61627-58-5	95%	1g	$327	2021-08-04
Chemenu	CM254054-5g	N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide	61627-58-5	95%	5g	$916	2021-08-04
Chemenu	CM254054-1g	N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide	61627-58-5	95%	1g	$53	2023-01-19
Chemenu	CM254054-5g	N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide	61627-58-5	95%	5g	$916	2022-09-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZJ986-100mg	N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide	61627-58-5	95+%	100mg	278CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZJ986-250mg	N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide	61627-58-5	95+%	250mg	580CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZJ986-1g	N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide	61627-58-5	95+%	1g	1536CNY	2021-05-08
Alichem	A169005900-1g	N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide	61627-58-5	95%	1g	$367.50	2023-09-01